Cas no 2092516-77-1 ((1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine
• CAS No: 2092516-77-1
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 5723144
• PubChem ID: 121211224
• Update Time: 2025-07-02

(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2092516-77-1
• AKOS026721328
• (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine
• F2198-1092
• (2-ethyl-5-thiophen-3-ylpyrazol-3-yl)methanamine
• 1H-Pyrazole-5-methanamine, 1-ethyl-3-(3-thienyl)-

• Inchi： 1S/C10H13N3S/c1-2-13-9(6-11)5-10(12-13)8-3-4-14-7-8/h3-5,7H,2,6,11H2,1H3
• InChI Key： XRGUVMOCEWVHIZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(CN)N(CC)N=1

Computed Properties

• Exact Mass: 207.08301860g/mol
• Monoisotopic Mass: 207.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 325.5±32.0 °C(Predicted)
• pka: 9.33±0.29(Predicted)

Additional information on (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine

Chemical Profile of (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine and CAS No. 2092516-77-1

Compound (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine, identified by the CAS number 2092516-77-1, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiophene ring and an ethyl substituent, contribute to its unique chemical properties and make it a subject of interest for further exploration.

The thiophen-3-yl moiety in the molecular structure plays a crucial role in determining the compound's reactivity and interaction with biological targets. Thiophene derivatives are known for their ability to modulate various enzymatic pathways and receptor binding sites, making them valuable scaffolds in drug discovery. In recent years, there has been a surge in research focusing on thiophene-based compounds due to their demonstrated efficacy in treating a variety of diseases, including cancer, inflammation, and neurological disorders.

One of the most compelling aspects of (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine is its potential as a lead compound for developing novel therapeutic agents. The pyrazol core of the molecule is known to exhibit anti-inflammatory, antiviral, and anticancer properties. Studies have shown that pyrazole derivatives can inhibit key enzymes involved in pathogenic processes, thereby offering a promising avenue for therapeutic intervention. The incorporation of the ethyl group enhances the molecule's solubility and bioavailability, which are critical factors for drug efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. These computational tools have been instrumental in identifying novel analogs of (1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine that may exhibit even greater potency and selectivity. For instance, virtual screening studies have highlighted several derivatives that show enhanced binding to specific protein targets, suggesting their potential as inhibitors or modulators.

In vitro studies have begun to unravel the mechanistic aspects of this compound's biological activity. Initial experiments suggest that (1-ethyl-3-(thiophen-3-y))l)methanamine interacts with various cellular pathways, including those involved in apoptosis and cell cycle regulation. The thiophen ring appears to be particularly important in mediating these interactions, possibly through redox-active properties that can influence cellular signaling. Further research is needed to fully elucidate these mechanisms and to identify any off-target effects that may arise from its complex structure.

The pharmaceutical industry has taken note of these findings and is actively exploring ways to incorporate (1-ethyl-3-(thiophen)-3yl)-1H-pyrazol5 -yl)methanamine into new drug candidates. Its unique structural features make it an attractive starting point for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles. Additionally, its potential as a scaffold for drug development aligns well with current trends in personalized medicine, where tailored therapeutics are designed to target specific genetic or molecular profiles.

As research continues to progress, it is anticipated that more derivatives of this compound will be synthesized and tested for their therapeutic potential. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process by enabling rapid identification of promising candidates based on large datasets. This approach has already led to several breakthroughs in identifying novel bioactive molecules, including those derived from pyrazole and thiophene scaffolds.

The synthesis of (1ethyl - 3( thiophen - 3 yl) - 1H - pyrazol - 5 yl) methanamine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in multi-kilogram quantities for preclinical studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the heterocyclic core efficiently. These synthetic strategies not only improve yield but also allow for easy modification at various positions within the molecule.

The safety profile of (1ethyl - 3( thiophen - 3 yl) - 1H - pyrazol - 5 yl) methanamine is still under investigation; however preliminary toxicology studies suggest that it exhibits low toxicity at relevant concentrations. This finding is encouraging for further development as it reduces concerns about side effects associated with many pharmaceuticals. Further studies are needed to assess long-term exposure effects but these initial results provide a solid foundation for continued research.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals where similar heterocyclic structures have shown promise as bioactive agents against pests or pathogens affecting crops productivity . Additionally , its stability under various environmental conditions makes it suitable candidate material development applications ranging industrial catalysis biodegradable polymers .